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Compound of Interest

Compound Name: 6-Amino-5-nitrosouracil

Cat. No.: B044844

Essential Safety and Handling Guide for 6-
Amino-5-nitrosouracil

This guide provides critical safety and logistical information for the handling and disposal of 6-
Amino-5-nitrosouracil, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and proper
chemical management.

Hazard Identification and Personal Protective
Equipment

6-Amino-5-nitrosouracil is classified as a hazardous substance. The primary risks associated
with this chemical are irritation to the skin, eyes, and respiratory system.[1][2] Adherence to
appropriate personal protective equipment (PPE) protocols is mandatory to mitigate these
risks.
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Required Personal

Hazard Classification GHS Pictogram . .
Protective Equipment

Gloves: Appropriate protective
gloves to prevent skin contact.
[1] Clothing: Wear suitable

protective work clothing.[1]

Skin Irritation (Category 2)[2] Warning

. o Eye Protection: Chemical
Serious Eye Irritation

Warning safety glasses or eyeshields.
(Category 2)[2]

[1]

Respiratory Protection: Use in
a well-ventilated area.[4][5] For

. L high concentrations or when
Respiratory Irritation (STOT

Warning dust formation is likely, a dust
SE 3)[2][3]

mask (type N95 or equivalent)
or other breathing protection
should be used.[1]

Operational Plan for Safe Handling

A systematic approach to handling 6-Amino-5-nitrosouracil is crucial. The following step-by-
step protocol outlines the necessary procedures for safe handling in a laboratory setting.

1. Engineering Controls:

» Always handle this chemical within a process enclosure, such as a chemical fume hood, or
use local exhaust ventilation to control airborne levels.[1]

o Ensure a safety shower and eye bath are readily accessible in the immediate work area.[1]
2. Personal Protective Equipment (PPE) Donning:

» Before handling, put on all required PPE as specified in the table above. This includes
chemical-resistant gloves, a lab coat or protective work clothing, and chemical safety
glasses.
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3. Handling Procedure:

Use only in a well-ventilated area to avoid inhalation of dust or fumes.[4][5]

Avoid the formation of dust and aerosols.[4]

Wash hands and any exposed skin thoroughly after handling.[1]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep the container locked up and stored away from incompatible materials, such as strong
oxidants.[1][4]

Emergency and First Aid Protocols

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In case of eye contact _ o ,

do. Continue rinsing for at least 15 minutes and

seek medical attention.[1][2]

Immediately wash with plenty of soap and water.

) [1][2] If skin irritation occurs, get medical help.[4]
In case of skin contact ) ) )
[5] Take off contaminated clothing and wash it

before reuse.[4][5]

Remove the person to fresh air and keep them
comfortable for breathing.[4][5] If breathing is

If inhaled difficult, give oxygen.[1] If not breathing, provide
artificial respiration.[1] Seek medical attention if

you feel unwell.[4][5]

Rinse mouth with water. Do NOT induce
vomiting.[2] Never give anything by mouth to an

If swallowed , . .
unconscious person.[2] Seek medical attention.

[1]

Disposal Plan

Proper disposal of 6-Amino-5-nitrosouracil and its containers is imperative to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container for hazardous
waste.

2. Disposal Procedure:

This product must not be disposed of with municipal waste.[2]

Hand over the waste to a licensed hazardous waste disposal company.[2]
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o Consult state, local, or national regulations for proper disposal to ensure full compliance.[2]

e Do not let the product enter drains or the environment.[1][2]

Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of 6-Amino-5-nitrosouracil

1. Preparation
- Review SDS
- Verify Engineering Controls
(Fume Hood, Eyewash)

l

2. Don PPE
- Safety Glasses
- Protective Gloves
- Lab Coat

l

3. Chemical Handling
- Work in a Ventilated Area
- Avoid Dust Formation
- Wash Hands After Use

~

Store Unused Chemical Dispose of Waste ~~_In Case of Exposure
~

4. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Store Locked Up

5. Waste Collection
- Designated Hazardous Emergency Procedures
Waste Container

6. Disposal
- Contact Licensed Disposal Service
- Follow Regulations
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Caption: Safe handling and disposal workflow for 6-Amino-5-nitrosouracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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